N-(2,4,6-trimethylphenyl)ethanesulfonamide

• Molecular Formula: C11H17NO2S
• Molecular Weight: 227.33 g/mol
• IUPAC Name: N-(2,4,6-trimethylphenyl)ethanesulfonamide
• InChI: InChI=1S/C11H17NO2S/c1-5-15(13,14)12-11-9(3)6-8(2)7-10(11)4/h6-7,12H,5H2,1-4H3
• InChI Key: KOHKEPYKYCRXHQ-UHFFFAOYSA-N
• SMILES: CCS(=O)(=O)NC1=C(C=C(C=C1C)C)C

Description

N-(2,4,6-trimethylphenyl)ethanesulfonamide, also known as TMB-4, is a sulfonamide derivative that has been widely used in scientific research. This compound has shown promising results in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The exact mechanism of action of N-(2,4,6-trimethylphenyl)ethanesulfonamide is not fully understood. However, it is believed that N-(2,4,6-trimethylphenyl)ethanesulfonamide targets the bacterial cell wall by inhibiting the biosynthesis of peptidoglycan. This leads to the weakening of the cell wall, making the bacteria more susceptible to other antimicrobial agents.
Biochemical and Physiological Effects:
N-(2,4,6-trimethylphenyl)ethanesulfonamide has been found to have low toxicity and is well-tolerated in animal studies. It has also been shown to have low cytotoxicity in human cell lines. N-(2,4,6-trimethylphenyl)ethanesulfonamide has been found to have anti-inflammatory properties and has shown potential in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4,6-trimethylphenyl)ethanesulfonamide is its broad-spectrum antimicrobial activity. It is effective against a wide range of bacteria and fungi, making it a valuable tool in the study of infectious diseases. However, N-(2,4,6-trimethylphenyl)ethanesulfonamide is not effective against all types of bacteria and has limitations in its use against certain strains. Additionally, N-(2,4,6-trimethylphenyl)ethanesulfonamide can be expensive to synthesize, which may limit its use in certain research settings.

Future Directions

There are several future directions for the research of N-(2,4,6-trimethylphenyl)ethanesulfonamide. One area of interest is the development of new derivatives of N-(2,4,6-trimethylphenyl)ethanesulfonamide with improved antimicrobial activity. Another area of research is the study of N-(2,4,6-trimethylphenyl)ethanesulfonamide's anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, N-(2,4,6-trimethylphenyl)ethanesulfonamide has shown promise in the treatment of plant diseases, and further research in this area could lead to the development of new agricultural products.

Synthesis Methods

N-(2,4,6-trimethylphenyl)ethanesulfonamide can be synthesized through a multistep process that involves the reaction of 2,4,6-trimethylphenol with ethanesulfonyl chloride in the presence of a base catalyst. The resulting product is then purified through column chromatography to obtain pure N-(2,4,6-trimethylphenyl)ethanesulfonamide. This synthesis method has been optimized to produce high yields of N-(2,4,6-trimethylphenyl)ethanesulfonamide with good purity.

Scientific Research Applications

N-(2,4,6-trimethylphenyl)ethanesulfonamide has been extensively studied for its antimicrobial properties. It has been shown to be effective against a wide range of gram-positive and gram-negative bacteria, including multidrug-resistant strains. N-(2,4,6-trimethylphenyl)ethanesulfonamide has also been found to be effective against fungal infections and has shown promising results in the treatment of plant diseases.